Cas no 735275-16-8 (cis-3-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-16-8
• MF: C₁₅H₁₇ClO₃
• MW: 280.746683835983
• CID: 875349
• PubChem ID: 24722555
• Update Time: 2025-10-28

cis-3-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3s)-3-[2-(3-chlorophenyl)-2-oxoethyl]cyclohexanecarboxylic Ac Id
• LogP
• cis-3-[2-(3-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• CIS-3-[2-(3-CHLOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• CIS-3-[2-(3-CHLOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• (1R,3S)-3-[2-(3-chlorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• MFCD01319806
• 735275-16-8
• AKOS016017342
• cis-3-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319806
• Inchi： 1S/C15H17ClO3/c16-13-6-2-4-11(9-13)14(17)8-10-3-1-5-12(7-10)15(18)19/h2,4,6,9-10,12H,1,3,5,7-8H2,(H,18,19)/t10-,12+/m0/s1
• InChI Key： DFBMXSVOJDRHTE-CMPLNLGQSA-N
• SMILES： ClC1=CC=CC(=C1)C(C[C@H]1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 280.0866221g/mol
• Monoisotopic Mass: 280.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Cis-3-(2-(3-Chlorophenyl)-2-Oxoethyl)-Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

Cis-3-(2-(3-Chlorophenyl)-2-Oxoethyl)-Cyclohexane-1-Carboxylic Acid, also identified by the CAS Registry Number 735275-16-8, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry, featuring a cyclohexane ring substituted with a carboxylic acid group at position 1 and a cis-configured 2-(3-chlorophenyl)-2-oxoethyl group at position 3. The presence of the chlorine atom in the aromatic ring introduces interesting electronic properties, while the ketone group within the ethyl chain adds functional diversity to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as enantioselective catalysis and microwave-assisted reactions. These methods have not only improved the yield but also enhanced the stereochemical control during synthesis, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography, which have provided detailed insights into its conformational preferences and intermolecular interactions.

One of the most promising areas of research involving Cis-3-(2-(3-Chlorophenyl)-2-Oxoethyl)-Cyclohexane-1-Carboxylic Acid is its potential as a bioactive molecule. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its role in drug discovery programs targeting metabolic disorders. Additionally, its ability to form stable complexes with metal ions has opened avenues for exploring its applications in coordination chemistry and materials science.

The compound's physical properties, such as its melting point, solubility, and thermal stability, have been thoroughly investigated under various conditions. These studies have revealed that the compound is relatively stable under ambient conditions but undergoes degradation upon prolonged exposure to high temperatures or strong acidic environments. Such information is crucial for determining its suitability in different chemical processes and storage conditions.

From an environmental perspective, the biodegradation pathways of Cis-3-(2-(3-Chlorophenyl)-2-Oxoethyl)-Cyclohexane-1-Carboxylic Acid have been explored to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound can be metabolized by certain microorganisms, albeit at a slower rate compared to simpler organic compounds. This highlights the importance of responsible handling and disposal practices to minimize environmental risks.

In terms of industrial applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its chiral center and functional groups make it an ideal building block for constructing bioactive compounds with specific stereochemical requirements. Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing synthetic routes to this compound for large-scale production.

The integration of computational chemistry tools has further enhanced our understanding of this compound's reactivity and stability. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have predicted its binding affinities to various protein targets. These computational approaches complement experimental findings and accelerate the discovery process.

In conclusion, Cis-3-(2-(3-Chlorophenyl)-2-Oxoethyl)-Cyclohexane-1-Carboxylic Acid (CAS No. 735275-16-8) stands out as a versatile molecule with multifaceted applications across diverse fields. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in both academic and industrial settings.